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CAS No.: 1211591-74-0

Cat. No.: B582386
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Introduction
5-Bromo-2-ethyl-3-nitropyridine is a substituted pyridine derivative with potential applications

in medicinal chemistry and materials science. Its structural elucidation is paramount for

understanding its reactivity, properties, and potential biological activity. This technical guide

provides an in-depth analysis of the spectroscopic data for 5-Bromo-2-ethyl-3-nitropyridine
(CAS No: 1211591-74-0, Molecular Formula: C₇H₇BrN₂O₂, Molecular Weight: 231.05 g/mol ).

Due to the absence of publicly available experimental spectra for this specific compound, this

guide presents predicted spectroscopic data based on the analysis of analogous compounds

and established principles of NMR, IR, and mass spectrometry. The insights provided herein

are intended to guide researchers in the characterization of this and structurally related

molecules.

A plausible synthetic route to 5-Bromo-2-ethyl-3-nitropyridine can be extrapolated from

methods used for similar compounds, such as the synthesis of 5-bromo-2-methyl-3-

nitropyridine. A potential pathway could involve the nitration of a 5-bromo-2-ethylpyridine

precursor. The precise characterization of the final product is crucial to confirm the success of

the synthesis and to ensure its purity for subsequent applications.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. The predicted ¹H and ¹³C NMR spectra of 5-Bromo-2-ethyl-3-nitropyridine are

detailed below.

Anticipated ¹H NMR Spectrum
The predicted ¹H NMR chemical shifts are summarized in the table below. The spectrum is

expected to show signals corresponding to the two aromatic protons on the pyridine ring and

the protons of the ethyl group.

Proton
Predicted Chemical

Shift (δ, ppm)
Predicted Multiplicity

Predicted Coupling

Constant (J, Hz)

H-4 8.6 - 8.8 Doublet 2.0 - 2.5

H-6 8.4 - 8.6 Doublet 2.0 - 2.5

-CH₂- 3.0 - 3.2 Quartet 7.5 - 8.0

-CH₃ 1.3 - 1.5 Triplet 7.5 - 8.0

Spectral Interpretation (¹H NMR)
The chemical shifts of the pyridine ring protons are significantly influenced by the substituents.

The nitro group at the 3-position is a strong electron-withdrawing group, which will deshield the

adjacent protons. The bromine atom at the 5-position also has an electron-withdrawing

inductive effect.

Aromatic Protons (H-4 and H-6): The protons at the 4 and 6 positions are expected to be the

most downfield signals in the spectrum due to the combined electron-withdrawing effects of

the nitro group and the nitrogen atom in the pyridine ring. They will appear as doublets due

to coupling with each other (a small meta-coupling).

Ethyl Group Protons: The methylene protons (-CH₂-) of the ethyl group are adjacent to the

pyridine ring and will be deshielded, appearing as a quartet due to coupling with the three
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methyl protons. The methyl protons (-CH₃) will appear as a triplet, further upfield, due to

coupling with the two methylene protons.

Anticipated ¹³C NMR Spectrum
The predicted ¹³C NMR chemical shifts are presented in the table below. The spectrum will

show seven distinct signals corresponding to the seven carbon atoms in the molecule.

Carbon Predicted Chemical Shift (δ, ppm)

C-2 160 - 165

C-3 145 - 150

C-4 140 - 145

C-5 115 - 120

C-6 150 - 155

-CH₂- 25 - 30

-CH₃ 12 - 15

Spectral Interpretation (¹³C NMR)
The electron-withdrawing nitro group and the electronegative nitrogen and bromine atoms will

significantly influence the chemical shifts of the pyridine ring carbons.

Pyridine Ring Carbons: The carbons directly attached to the nitrogen (C-2 and C-6) and the

nitro group (C-3) are expected to be the most deshielded. The carbon bearing the bromine

atom (C-5) will also be downfield, though to a lesser extent.

Ethyl Group Carbons: The carbons of the ethyl group will appear in the aliphatic region of the

spectrum, with the methylene carbon being more deshielded than the methyl carbon.

Experimental Protocols
NMR Data Acquisition
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Sample Preparation: Dissolve 10-15 mg of the solid sample in approximately 0.7 mL of a

suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).[1]

Transfer: Transfer the solution to a 5 mm NMR tube.

Instrumentation: Acquire the ¹H and ¹³C NMR spectra on a 400 MHz (or higher) NMR

spectrometer.

¹H NMR Parameters: Typical parameters include a 30° pulse width, an acquisition time of 2-4

seconds, and a relaxation delay of 1-2 seconds.

¹³C NMR Parameters: Typical parameters for a proton-decoupled ¹³C spectrum include a 30-

45° pulse width, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Anticipated IR Spectrum
The table below summarizes the predicted characteristic IR absorption bands for 5-Bromo-2-
ethyl-3-nitropyridine.

Vibrational Mode
Predicted Wavenumber

(cm⁻¹)
Intensity

Aromatic C-H stretch 3100 - 3000 Medium

Aliphatic C-H stretch 2980 - 2850 Medium

Asymmetric NO₂ stretch 1550 - 1520 Strong

Symmetric NO₂ stretch 1360 - 1340 Strong

C=N and C=C stretch (pyridine

ring)
1600 - 1450 Medium to Strong

C-Br stretch 700 - 600 Medium to Strong
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Spectral Interpretation (IR)
Nitro Group: The most characteristic bands in the IR spectrum will be the strong absorptions

corresponding to the asymmetric and symmetric stretching vibrations of the nitro group

(NO₂). For aromatic nitro compounds, these typically appear around 1550-1475 cm⁻¹ and

1360-1290 cm⁻¹.[2][3]

Pyridine Ring: The stretching vibrations of the C=N and C=C bonds within the pyridine ring

will give rise to a series of bands in the 1600-1450 cm⁻¹ region.

C-H Bonds: The aromatic C-H stretching vibrations will appear above 3000 cm⁻¹, while the

aliphatic C-H stretching vibrations of the ethyl group will be observed below 3000 cm⁻¹.

C-Br Bond: The C-Br stretching vibration is expected in the lower frequency region of the

spectrum.

Experimental Protocols
FT-IR Data Acquisition (KBr Pellet Method)

Sample Preparation: Grind 1-2 mg of the solid sample with approximately 100-200 mg of dry

potassium bromide (KBr) powder using an agate mortar and pestle.[4]

Pellet Formation: Place the mixture in a pellet die and apply pressure with a hydraulic press

to form a transparent pellet.[4]

Analysis: Place the KBr pellet in the sample holder of an FT-IR spectrometer and acquire the

spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural identification.

Anticipated Mass Spectrum (Electron Ionization)
The predicted major fragments in the electron ionization (EI) mass spectrum of 5-Bromo-2-
ethyl-3-nitropyridine are listed below.
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m/z Predicted Fragment Interpretation

231/233 [M]⁺
Molecular ion peak (presence

of Br isotopes)

216/218 [M - CH₃]⁺ Loss of a methyl radical

202/204 [M - C₂H₅]⁺ Loss of an ethyl radical

185/187 [M - NO₂]⁺ Loss of a nitro group

156/158 [C₅H₃BrN]⁺ Loss of C₂H₅ and NO₂

77 [C₅H₄N]⁺ Pyridine ring fragment

Spectral Interpretation (MS)
The mass spectrum is expected to show a characteristic isotopic pattern for the molecular ion

due to the presence of bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio), resulting in two

peaks of nearly equal intensity separated by 2 m/z units (M⁺ at 231 and M+2 at 233).[5]

Molecular Ion: A prominent molecular ion peak is expected.

Fragmentation Pattern: Common fragmentation pathways for aromatic nitro compounds

include the loss of the nitro group (-NO₂) and cleavage of alkyl substituents. Therefore,

fragments corresponding to the loss of the ethyl group ([M - C₂H₅]⁺) and the nitro group ([M -

NO₂]⁺) are anticipated. Further fragmentation of the pyridine ring can also occur. The

fragmentation of aromatic nitro compounds can also involve the loss of NO followed by CO.

[6]

Experimental Protocols
Electron Ionization Mass Spectrometry (EI-MS) Data
Acquisition

Sample Introduction: Introduce a small amount of the solid sample into the mass

spectrometer, typically using a direct insertion probe. The sample is then vaporized by

heating.[7][8]
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Ionization: The gaseous molecules are bombarded with a beam of high-energy electrons

(typically 70 eV), causing ionization and fragmentation.[7][9]

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer.

Detection: The separated ions are detected, and a mass spectrum is generated.

Visualizations
Caption: Molecular structure of 5-Bromo-2-ethyl-3-nitropyridine.
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Caption: Workflow for spectroscopic characterization.

References
School of Chemical Sciences, University of Illinois. Electron Ionization. [Link]

Unknown. Sample preparation for FT-IR. [Link]

Drawell. Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://scs.illinois.edu/resources/cores-scs-research-and-service-facilities/mass-spectrometry-lab/electron-ionization
https://www.creative-proteomics.com/support/electron-ionization.htm
https://www.benchchem.com/product/b582386/docs?utm_src=pdf-body#spectroscopic-characterization-of-5-bromo-2-ethyl-3-nitropyridine-a-technical-guide
https://www.benchchem.com/product/b582386/docs?utm_src=pdf-body-img#spectroscopic-characterization-of-5-bromo-2-ethyl-3-nitropyridine-a-technical-guide
https://scs.illinois.edu/resources/mass-spectrometry/ionization-methods/electron-ionization
https://www.chem.ucla.edu/~bacher/General/Handouts/IR/IR_sample_prep.html
https://www.drawell.com/sample-preparation-for-ftir-analysis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SIMS and Microscopy. Electron Ionization in GC-MS: The Gold Standard for Volatile

Compound Analysis. [Link]

Unknown. Lab 6: NMR Spectroscopy - Chemical Environments of Nuclei (1H, 13C) in

Organic Molecule. [Link]

Bruker. Guide to FT-IR Spectroscopy. [Link]

Bitesize Bio. Ionization Methods in Mass Spec: Making Molecules Fly. [Link]

Hong, M. Medium- and Long-Distance 1H–13C Heteronuclear Correlation NMR in Solids.

[Link]

ACS Publications. 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A

Comparative Consideration. [Link]

Wikipedia. Electron ionization. [Link]

Polymer Chemistry Characterization Lab. Sample Preparation – FT-IR/ATR. [Link]

Unknown. Mass Spectrometry: Fragmentation. [Link]

BTC. What is the NMR spectrum of Pyridine Series compounds like?. [Link]

Bulletin de l'Academie Polonaise des Sciences. NMR Spectra of Pyridine, Picolines and

Hydrochlorides and of Their Hydrochlorides and Methiodides. [Link]

MDPI. 2D Solid-State HETCOR 1H-13C NMR Experiments with Variable Cross Polarization

Times as a Tool for a Better Understanding of the Chemistry of Cellulose-Based Pyrochars—

A Tutorial. [Link]

PubMed. Investigation of the ionisation and fragmentation behaviour of different

nitroaromatic compounds occurring as polar metabolites of explosives using electrospray

ionisation tandem mass spectrometry. [Link]

Edinburgh Instruments. Common Sampling Techniques of FTIR Spectroscopy. [Link]

Balci, M. Basic 1H- and 13C-NMR Spectroscopy. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.sims-and-microscopy.com/news/electron-ionization-in-gc-ms-the-gold-standard-for-volatile-compound-analysis.html
https://www.cpp.edu/~psbeauchamp/pdf/250L_NMR_lab_exp.pdf
https://www.bruker.com/en/applications/materials-science/polymers-plastics/ft-ir-spectroscopy.html
https://bitesizebio.com/69100/ionization-methods-in-mass-spec-making-molecules-fly/
https://www.chem.iastate.edu/sites/default/files/uploads/Hong_Lab/publications/2001/melodi_hetcor.pdf
https://pubs.acs.org/doi/10.1021/ci00010a007
https://en.wikipedia.org/wiki/Electron_ionization
https://pcrf.cas.vt.edu/instrumentation/ft-ir/sample-preparation-ft-ir-atr/
https://www.csus.edu/indiv/m/mackj/chem125/massspecfrag.pdf
https://www.btc-pharm.com/blog/what-is-the-nmr-spectrum-of-pyridine-series-compounds-like_b31
http://www.ichf.edu.pl/public/bap_chem/1964/04/bap_1964_04_06.pdf
https://www.mdpi.com/2073-4352/11/9/988
https://pubmed.ncbi.nlm.nih.gov/17382604/
https://www.edinst.com/blog/common-sampling-techniques-of-ftir-spectroscopy/
https://application.wiley-vch.de/books/sample/3527312919_c01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PrepChem.com. Synthesis of 5-bromo-2-hydroxy-3-nitropyridine. [Link]

Ord, J. IR: nitro groups. [Link]

Northern Illinois University. Typical IR Absorption Frequencies For Common Functional

Groups. [Link]

The Royal Society of Chemistry. Chapter 5: Acquiring 1 H and 13 C Spectra. [Link]

Scribd. Infrared Absorption Guide. [Link]

Michigan State University. Infrared Spectroscopy. [Link]

YouTube. NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a

Pyridine Ring. [Link]

Unknown. Table of Characteristic IR Absorptions. [Link]

Google Patents. CN101560183B - Method for preparing 5-bromo-2-methylpyridine.

CHEMISTRY 1000. CHEM 2600 Topic 3: Mass Spectrometry (MS) (Fall 2018). [Link]

Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

Hoffman Fine Chemicals. CAS 1211591-74-0 | 5-Bromo-2-ethyl-3-nitropyridine. [Link]

Unknown. 1 Interpretation Mass spectral interpretation is not a trivial process. Presented

below are some basic terms and examples desig. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.prepchem.com/synthesis-of-5-bromo-2-hydroxy-3-nitropyridine/
https://www.chem.ucla.edu/~harding/IGOC/N/nitro.html
https://www.niu.edu/chembio/facilities/labs/analytical/ft-ir-frequencies.shtml
https://pubs.rsc.org/en/content/chapter/bk9781782622912-00045/978-1-78262-291-2
https://www.scribd.com/document/339460021/Infrared-Absorption-Guide
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/infrared/infrared.htm
https://www.youtube.com/watch?v=F_V5AhOa4sA
https://www.uacg.bg/filebank/att_1150.pdf
https://www.chem.ucla.edu/~harding/IGOC/M/massspec.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules(Organic_Chemistry)/Mass_Spectrometry/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.benchchem.com/product/b582386/docs?utm_src=pdf-body#spectroscopic-characterization-of-5-bromo-2-ethyl-3-nitropyridine-a-technical-guide
https://hoffmanfinechemicals.com/cas-1211591-74-0.html
https://www.albany.edu/mass-spec/assets/Mass_Spectral_Interpretation.pdf
https://www.benchchem.com/product/b582386?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/103/A_Researcher_s_Guide_to_Interpreting_NMR_Spectra_of_Substituted_Pyrroles.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. orgchemboulder.com [orgchemboulder.com]

3. eng.uc.edu [eng.uc.edu]

4. drawellanalytical.com [drawellanalytical.com]

5. scholar.ulethbridge.ca [scholar.ulethbridge.ca]

6. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic
compounds occurring as polar metabolites of explosives using electrospray ionisation
tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Electron Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]

8. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis -
MetwareBio [metwarebio.com]

9. Electron Ionization - Creative Proteomics [creative-proteomics.com]

To cite this document: BenchChem. [Spectroscopic Characterization of 5-Bromo-2-ethyl-3-
nitropyridine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b582386/docs#spectroscopic-characterization-of-5-
bromo-2-ethyl-3-nitropyridine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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